Cas no 1805487-49-3 (2-Bromo-6-cyano-3-iodobenzoic acid)

• Product Name: 2-Bromo-6-cyano-3-iodobenzoic acid
• CAS No: 1805487-49-3
• MF: C₈H₃BrINO₂
• MW: 351.92339348793
• CID: 4794045
• Update Time: 2025-07-21

2-Bromo-6-cyano-3-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-cyano-3-iodobenzoic acid

• Inchi： 1S/C8H3BrINO2/c9-7-5(10)2-1-4(3-11)6(7)8(12)13/h1-2H,(H,12,13)
• InChI Key： CYCORTNATQMTFB-UHFFFAOYSA-N
• SMILES： IC1C=CC(C#N)=C(C(=O)O)C=1Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: 2.5
• Topological Polar Surface Area: 61.1

Additional information on 2-Bromo-6-cyano-3-iodobenzoic acid

Professional Introduction to 2-Bromo-6-cyano-3-iodobenzoic Acid (CAS No. 1805487-49-3)

2-Bromo-6-cyano-3-iodobenzoic acid, with the chemical formula C₇H₂BrCI₂N₂O₂ and CAS number 1805487-49-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the benzoic acid derivatives class, characterized by its unique substitution pattern involving bromine, cyano, and iodine functional groups. The strategic placement of these substituents on the benzene ring imparts distinct chemical properties, making it a valuable intermediate in the development of various bioactive molecules.

The< strong> bromo and iodo substituents on the benzoic acid core enhance the electrophilicity of the molecule, facilitating its participation in a wide range of chemical reactions such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. These reactivity patterns are particularly useful in constructing more complex molecular architectures, which are often required in drug discovery efforts.

The< strong> cyano group introduces a polar electron-withdrawing effect, which can influence both the electronic properties and the solubility characteristics of the compound. This feature is particularly advantageous when designing molecules for biological assays, as it can modulate interactions with biological targets. Furthermore, the cyano group can serve as a versatile handle for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. Among these diseases, cancer remains a major global health challenge. The< strong>2-Bromo-6-cyano-3-iodobenzoic acid has emerged as a promising scaffold for designing anticancer agents due to its ability to undergo multiple synthetic modifications. For instance, studies have demonstrated its utility in generating Schiff bases and other heterocyclic compounds that exhibit potent cytotoxic effects against cancer cell lines.

One of the most intriguing aspects of this compound is its potential in cross-coupling reactions, particularly palladium-catalyzed Suzuki-Miyaura and Heck reactions. These reactions are cornerstone techniques in modern organic synthesis, enabling the formation of carbon-carbon bonds with high selectivity and yield. By leveraging these reactions, researchers have been able to construct complex aromatic systems that mimic natural products and bioactive molecules. For example, derivatives of< strong>2-Bromo-6-cyano-3-iodobenzoic acid have been used to develop inhibitors of enzymes involved in cancer metabolism.

The< strong>cyanobenzene derivatives, including< strong>2-Bromo-6-cyano-3-iodobenzoic acid, have also shown promise in the development of antimicrobial agents. The unique structural features of these compounds can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Recent studies have highlighted their efficacy against multidrug-resistant bacteria, underscoring their potential as alternatives to conventional antibiotics.

Beyond pharmaceutical applications, this compound has found utility in materials science and nanotechnology. Its ability to form stable coordination complexes with transition metals makes it an attractive candidate for designing luminescent materials and catalysts. These applications are particularly relevant in the context of green chemistry initiatives, where sustainable synthetic methods are prioritized.

The synthesis of< strong>2-Bromo-6-cyano-3-iodobenzoic acid involves multi-step organic transformations that highlight its synthetic versatility. Typically, it is prepared by bromination and iodination of appropriately substituted benzoic acid precursors followed by cyano group introduction via cyanation reactions. The precise control over regioselectivity during these steps is crucial to obtaining the desired product with high purity.

In conclusion,< strong>2-Bromo-6-cyano-3-iodobenzoic acid (CAS No. 1805487-49-3) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and nanotechnology. Its unique structural features and reactivity patterns make it an indispensable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As research continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemistry.